Cas no 1187170-96-2 (2-(4-Hexylbenzoyl)-4-methylpyridine)

• Product Name: 2-(4-Hexylbenzoyl)-4-methylpyridine
• CAS No: 1187170-96-2
• MF: C₁₉H₂₃NO
• MW: 281.392025232315
• CID: 4684910
• Update Time: 2025-05-20

2-(4-Hexylbenzoyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Hexylbenzoyl)-4-methylpyridine
• (4-Hexylphenyl)(4-methylpyridin-2-yl)methanone

• Inchi： 1S/C19H23NO/c1-3-4-5-6-7-16-8-10-17(11-9-16)19(21)18-14-15(2)12-13-20-18/h8-14H,3-7H2,1-2H3
• InChI Key： SNCKUHYLEGVRNI-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=CN=1)C1C=CC(=CC=1)CCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 307
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-Hexylbenzoyl)-4-methylpyridine

Introduction to 2-(4-Hexylbenzoyl)-4-methylpyridine (CAS No. 1187170-96-2)

The compound 2-(4-Hexylbenzoyl)-4-methylpyridine (CAS No. 1187170-96-2) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in different fields. The long-chain alkyl substituent at the benzoyl group introduces interesting electronic and steric effects, making this compound a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of anti-cancer agents. The substituent effects on the pyridine ring, such as the presence of a methyl group at position 4, play a crucial role in modulating the compound's pharmacokinetic properties. Additionally, the hexyl chain attached to the benzoyl group enhances lipophilicity, which is essential for improving bioavailability in drug candidates.

The synthesis of 2-(4-Hexylbenzoyl)-4-methylpyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have recently explored the use of green chemistry principles to optimize the synthesis pathway, reducing environmental impact while maintaining high yields. The compound's structure has been characterized using advanced spectroscopic techniques such as NMR and IR, confirming its purity and structural integrity.

In terms of physical properties, 2-(4-Hexylbenzoyl)-4-methylpyridine exhibits a high melting point due to its rigid molecular structure and strong intermolecular interactions. Its solubility in organic solvents makes it suitable for use in various chemical reactions and formulations. Recent studies have also investigated its thermal stability under different conditions, revealing its potential for applications in high-temperature environments.

The application of this compound extends beyond pharmaceuticals. It has shown promise in the field of materials science, particularly in the development of advanced materials for optoelectronic devices. The conjugated system present in the molecule contributes to its unique optical properties, making it a candidate for use in light-emitting diodes (LEDs) and photovoltaic cells. Researchers have also explored its role as a precursor for synthesizing novel polymers with tailored electronic properties.

Moreover, 2-(4-Hexylbenzoyl)-4-methylpyridine has been studied for its potential as a sensor material for detecting environmental pollutants. Its ability to selectively bind certain analytes makes it a valuable tool in analytical chemistry. Recent advancements in nanotechnology have further enhanced its sensing capabilities by incorporating it into nanocomposite materials.

In conclusion, 2-(4-Hexylbenzoyl)-4-methylpyridine (CAS No. 1187170-96-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.